Cas no 886925-10-6 (N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide)

• Product Name: N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide
• CAS No: 886925-10-6
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 5476859
• PubChem ID: 7578195
• Update Time: 2025-09-20

N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• F2645-0548
• AKOS024666299
• 4-isopropoxy-N-(5-(2-(methylsulfonyl)phenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 886925-10-6
• N-[5-(2-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-4-propan-2-yloxybenzamide
• N-[5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-4-(propan-2-yloxy)benzamide
• N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C19H19N3O5S/c1-12(2)26-14-10-8-13(9-11-14)17(23)20-19-22-21-18(27-19)15-6-4-5-7-16(15)28(3,24)25/h4-12H,1-3H3,(H,20,22,23)
• InChI Key： RZYSAOFNMZDADH-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1=NN=C(NC(C2C=CC(=CC=2)OC(C)C)=O)O1)(=O)=O

Computed Properties

• Exact Mass: 401.10454189g/mol
• Monoisotopic Mass: 401.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 120Ų

Additional information on N-5-(2-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-4-(propan-2-yloxy)benzamide

N-5-(2-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-4-(Propan-2-yloxy)Benzamide: A Comprehensive Overview

N-5-(2-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-4-(Propan-2-yloxy)Benzamide is a complex organic compound with the CAS number 886925-10-6. This compound belongs to the class of benzamides and features a unique combination of functional groups that make it a subject of interest in various fields of chemical research. The molecule consists of a benzamide core substituted with an oxadiazole ring and a methanesulfonyl group, along with a propanol ether moiety. These structural elements contribute to its potential applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in catalytic methodologies have enabled more efficient pathways for constructing such complex molecules. For instance, the use of transition metal catalysts has facilitated the formation of the oxadiazole ring through cyclization reactions. Additionally, the introduction of the methanesulfonyl group has been optimized using sulfonating agents under mild conditions to preserve the integrity of other functional groups.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes associated with inflammatory processes. This makes it a promising candidate for anti-inflammatory drug development. Furthermore, its ability to modulate ion channels has been explored in preclinical models, suggesting potential applications in neurodegenerative diseases.

From a materials science perspective, this compound has demonstrated remarkable thermal stability and fluorescence properties under UV light. These characteristics make it a viable candidate for applications in optoelectronic devices and sensors. Researchers have also investigated its ability to act as a precursor for advanced polymers with tailored mechanical and electronic properties.

In terms of environmental impact, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies indicate that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term persistence in ecosystems. However, ongoing research aims to develop more sustainable synthesis routes and degradation pathways to mitigate these issues.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more accurate predictions about its behavior in different chemical environments. Machine learning algorithms are also being employed to predict its pharmacokinetic profiles and toxicity potential based on structural analogs.

In conclusion, N-5-(2-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-yl-4-(Propan-2-yloxy)Benzamide represents a multifaceted molecule with diverse applications across various scientific domains. Its unique combination of functional groups and structural features continues to attract significant research attention. As advancements in synthetic chemistry and computational modeling proceed, we can expect further elucidation of its potential uses and optimization for practical applications.